(4-Chloro-3-hydroxymethyl-benzyl)-carbamic Acid Methyl Ester

• Molecular Formula: C10H12ClNO3
• Molecular Weight: 229.66 g/mol
• IUPAC Name: methyl N-[[4-chloro-3-(hydroxymethyl)phenyl]methyl]carbamate
• InChI: InChI=1S/C10H12ClNO3/c1-15-10(14)12-5-7-2-3-9(11)8(4-7)6-13/h2-4,13H,5-6H2,1H3,(H,12,14)
• InChI Key: WQILFZIQZQSPCF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCC1=CC(=C(C=C1)Cl)CO

Description

(4-Chloro-3-hydroxymethyl-benzyl)-carbamic Acid Methyl Ester is a useful research compound. Its molecular formula is C10H12ClNO3 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of [3-(tert-butyl-dimethyl-silanyloxymethyl)-4-chloro-benzyl]-carbamic acid methyl ester (5.39 g, 15.7 mmol) in MeOH (160 mL) and aq. 1M NaOH (80 mL) was heated to 80° C. for 1.5 h. The mixture was allowed to cool to rt, and was partially evaporated under reduced pressure. The aq. residue was extracted with EtOAc (3×). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Drying the residue under high vacuum yielded the crude title compound (3.53 g, 98%) that was used further without purification. LC-MS: tR=0.72 min; ES+: 230.25.